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Compound of Interest

Compound Name: Methyl 4-oxohexanoate

Cat. No.: B1581184

This document provides a detailed protocol for the synthesis of Methyl 4-oxohexanoate, a
valuable intermediate in various chemical syntheses. The intended audience for this guide
includes researchers, scientists, and professionals involved in drug development and organic
synthesis.

Reaction Scheme

The synthesis of Methyl 4-oxohexanoate is achieved through the esterification of 4-
oxohexanoic acid using iodomethane in the presence of cesium carbonate as a base and
dimethylformamide (DMF) as the solvent.

Reaction: 4-oxohexanoic acid reacts with iodomethane in the presence of cesium carbonate to
yield Methyl 4-oxohexanoate.

Experimental Protocol

Materials:

4-oxohexanoic acid

lodomethane

Cesium carbonate (Cs2C0O3)

Dimethylformamide (DMF)
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o Ethyl acetate (EtOAC)

o Water (H20)

e Anhydrous sodium sulfate (Na2S0a4)
Procedure:

e To a stirring suspension of 8.15 g (25 mmol) of cesium carbonate in DMF, add 5.79 g (44
mmol) of 4-oxohexanoic acid.[1]

 Stir the mixture for 5 minutes at ambient temperature.

e Add 6.81 g (48 mmol) of iodomethane to the reaction mixture.[1]

o Continue stirring the reaction mixture at ambient temperature for 16 hours.[1]

o After 16 hours, add 250 mL of ethyl acetate and 250 mL of water to the reaction mixture.[1]
o Separate the organic and aqueous layers.

e Wash the organic layer three times with 250 mL of water.[1]

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under vacuum to
obtain Methyl 4-oxohexanoate.[1]

Data Presentation

The following table summarizes the quantitative data from the synthesis protocol.
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Molecular
Reactant/Pr . Moles .
Weight ( Amount (g) Role Yield (%)
oduct (mmol)
g/mol )
4- .
. Starting
oxohexanoic 130.14 5.79 44 )
. Material
acid
lodomethane 141.94 6.81 48 Reagent
Cesium
325.82 8.15 25 Base
carbonate
Methyl 4-
oxohexanoat 144.17 4.15 28.8 Product 65

e

Experimental Workflow

The following diagram illustrates the key steps in the synthesis of Methyl 4-oxohexanoate.
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Reaction Setup

Suspend Cs2C0s in DMF

l

Add 4-oxohexanoic acid

l

Add lodomethane

Reaction avnd Workup

Stir at ambient temperature for 16h

l

Quench with EtOAc and H20

l

Separate Layers

l

Wash Organic Layer

l

Dry and Concentrate

Final Product

Methyl 4-oxohexanoate

Click to download full resolution via product page

Caption: Workflow for the synthesis of Methyl 4-oxohexanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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